Cas no 62780-89-6 (1-(3-Chloropropyl)-1,3-dihydrobenzimidazol-2-one)

• Product Name: 1-(3-Chloropropyl)-1,3-dihydrobenzimidazol-2-one
• CAS No: 62780-89-6
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66
• MDL: MFCD00044896
• CID: 57926
• PubChem ID: 1810419
• Update Time: 2025-06-20

1-(3-Chloropropyl)-1,3-dihydrobenzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloropropyl)-1H-benzo[d]imidazol-2(3H)-one
• 1-(3-Chloropropyl)-1,3-Dihydro-2H-Benzimidazol-2-One
• 1-(3-Chloropropyl)-1,3-dihydrobenzimidazol-2-one
• 1-(3-Chloropropyl)-1,3-dihydro-2H-benzimidazole-2-one
• 1-(3-Chloropropyl)-2-benzimidazolidinone
• 3-(3-chloropropyl)-1H-benzimidazol-2-one
• 1-(3-chloro propyl)-2,3-dihydro-1H-benzimidazol-2-one
• 1-(3-chloropropyl)-1,2-dihydro-2H-benzimidazol-2-one
• 1-(3-chloropropyl)-1,3-dihydrobenzoimidazol-2-one
• 1-(3-chloropropyl)-3-hydrobenzimidazol-2-one
• 3-(1,3-dihydro-2-oxo-2H-benzimidazol-1-yl)propylchloride
• AC1LXYHD
• ChemDiv2_000053
• PubChem20700
• SureCN318787
• 3-(3-chloropropyl)-2,3-dihydro-1h-benzimidazole-2-one
• 2H-Benzimidazol-2-one, 1-(3-chloropropyl)-1,3-dihydro-; 1-(3-Chloropropyl)-1,3-dihydro-2H-benzimidazol-2-one; 1-(3-Chloropropyl)-1,3-dihydrobenzimidazol-2-one
• BB 0242378
• N-(3-chloropropyl)-benzimidazolone
• A868364
• MFCD00044896
• 1-(3-chloropropyl)-1,3-dihydro-2-oxo-2H-benzimidazole
• 62780-89-6
• BS-9881
• CS-0237003
• 1-(3-Chloropropyl)-1,3-dihydro-2H-benzimidazol-2-one, AldrichCPR
• SCHEMBL318787
• 1-(3-chloropropyl)-1,3-dihydro-2H-bezimidazol-2-one
• AMY40874
• EU-0066726
• SCHEMBL8185591
• DTXSID90211845
• EN300-17637
• EINECS 263-731-6
• GUMPYDGUYXOYML-UHFFFAOYSA-N
• 1-(3-Chloro-propyl)-1,3-dihydro-benzoimidaz ol-2-one
• 1(3-chloropropyl)-1,3-dihydro-2H-benzimidazol-2-one
• F87303
• 1-(3-Chloropropyl)-1,3-dihydrobenzimidazol-2-one (>85%)
• Domperidone Impurity 1
• NS00020531
• 1-(3-chloropropyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
• HMS1369C09
• AKOS000121336
• 1-(3-choropropyl)-1,3-dihydro-2H-benzimidazol-2-one
• AC-3215
• BCP34402
• FT-0640851
• DTXCID20134336
• 1-(3-chloropropyl)-3H-1,3-benzodiazol-2-one
• BBL011730
• STK802544
• 2H-Benzimidazol-2-one, 1-(3-chloropropyl)-1,3-dihydro-
• ALBB-021291
• DB-018506

• MDL： MFCD00044896
• Inchi： 1S/C10H11ClN2O/c11-6-3-7-13-9-5-2-1-4-8(9)12-10(13)14/h1-2,4-5H,3,6-7H2,(H,12,14)
• InChI Key： GUMPYDGUYXOYML-UHFFFAOYSA-N
• SMILES： ClCCCN1C(NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 210.05600
• Monoisotopic Mass: 210.055991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3

Experimental Properties

• Color/Form: White powder
• Density: 1.2798 (rough estimate)
• Melting Point: 115-125 ºC
• Boiling Point: 377
• Refractive Index: 1.5330 (estimate)
• Water Partition Coefficient: 210 mg/L (20 ºC)
• PSA: 37.79000
• LogP: 1.95850
• Solubility: Soluble in water

1-(3-Chloropropyl)-1,3-dihydrobenzimidazol-2-one Security Information

• Hazard Category Code： R22
• Safety Instruction： S38-S28A
• Hazardous Material Identification：
• Safety Term：S28A;S38
• Risk Phrases：R22
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(3-Chloropropyl)-1,3-dihydrobenzimidazol-2-one

Professional Introduction to 1-(3-Chloropropyl)-1,3-dihydrobenzimidazol-2-one (>85%) and CAS No. 62780-89-6

1-(3-Chloropropyl)-1,3-dihydrobenzimidazol-2-one (>85%) is a specialized chemical compound characterized by its high purity, exceeding 85%. This compound, identified by the CAS number 62780-89-6, has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. The benzimidazole core structure of this molecule plays a pivotal role in its biological activity, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 1-(3-Chloropropyl)-1,3-dihydrobenzimidazol-2-one consists of a benzimidazole ring system substituted with a 3-chloropropyl group at the 1-position and a carbonyl group at the 2-position. This configuration imparts distinct reactivity and binding capabilities, which are exploited in various biochemical and pharmacological applications. The presence of the chloropropyl moiety enhances the compound's lipophilicity, facilitating better membrane penetration and interaction with biological targets.

In recent years, there has been a surge in research focused on benzimidazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential in treating various diseases, including cancer, infectious disorders, and inflammatory conditions. The< strong>1-(3-Chloropropyl)-1,3-dihydrobenzimidazol-2-one (>85%) is particularly noteworthy for its role in drug discovery efforts aimed at developing small-molecule inhibitors.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The benzimidazole scaffold is known for its ability to form stable hydrogen bonds with biological targets, making it an ideal platform for designing molecules with high affinity and selectivity. Researchers have leveraged this property to develop inhibitors targeting enzymes such as kinases and proteases, which are often overexpressed in disease states.

The< strong>CAS No. 62780-89-6 identification ensures that researchers can reliably source and utilize this compound in their experiments. High-purity compounds are essential for obtaining accurate and reproducible results in pharmaceutical research. The (>85%) purity specification indicates that the material is free from significant impurities that could interfere with experimental outcomes.

Recent studies have highlighted the potential of 1-(3-Chloropropyl)-1,3-dihydrobenzimidazol-2-one (>85%) in developing novel antiviral agents. The benzimidazole core has been shown to interact with viral proteins, disrupting replication cycles and inhibiting pathogenic activity. For instance, derivatives of this compound have been investigated for their efficacy against RNA viruses, including those responsible for emerging infectious diseases.

The chloropropyl group in the molecule also contributes to its versatility as a pharmacophore. This substituent can be further modified to fine-tune the biological activity of the compound. Researchers have employed various synthetic strategies to introduce additional functional groups at different positions of the benzimidazole ring, creating libraries of derivatives with tailored properties.

In addition to its antiviral applications, 1-(3-Chloropropyl)-1,3-dihydrobenzimidazol-2-one (>85%) has shown promise in oncology research. Preclinical studies have demonstrated that certain benzimidazole derivatives can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in tumor progression. The< strong>1-(3-Chloropropyl)-1,3-dihydrobenzimidazol-2-one structure serves as a foundation for designing molecules that disrupt cancer cell survival mechanisms.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework efficiently.

The growing interest in this compound underscores its significance in modern drug discovery. As research continues to uncover new therapeutic applications for benzimidazole derivatives, compounds like 1-(3-Chloropropyl)-1,3-dihydrobenzimidazol-2-one (>85%) will remain indispensable tools for medicinal chemists seeking to develop next-generation pharmaceuticals.

In conclusion, 1-(3-Chloropropyl)-1,3-dihydrobenzimidazol-2-one (>85%), identified by CAS number 62780-89-6, is a highly valuable chemical entity with diverse applications in pharmaceutical research. Its unique structural features make it an excellent candidate for developing innovative therapeutic agents targeting various diseases. As scientific understanding advances, this compound is poised to play an increasingly important role in the discovery and development of new drugs.